1-[3-(4-methyl-1-piperazinyl)propyl]chromeno[3,4-d][1,2,3]triazol-4(1H)-one

• IUPAC Name: 1-[3-(4-methylpiperazin-1-yl)propyl]chromeno[3,4-d]triazol-4-one
• InChI: InChI=1S/C17H21N5O2/c1-20-9-11-21(12-10-20)7-4-8-22-16-13-5-2-3-6-14(13)24-17(23)15(16)18-19-22/h2-3,5-6H,4,7-12H2,1H3
• InChI Key: PMBFWWLEHHOEPE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CCCN2C3=C(C(=O)OC4=CC=CC=C43)N=N2
• Molecular Formula: C17H21N5O2
• Molecular Weight: 327.4 g/mol

Description

1-[3-(4-methyl-1-piperazinyl)propyl]chromeno[3,4-d][1,2,3]triazol-4(1H)-one, also known as PPT, is a heterocyclic compound that belongs to the class of chromenotriazolones. PPT has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

1-[3-(4-methyl-1-piperazinyl)propyl]chromeno[3,4-d][1,2,3]triazol-4(1H)-one exerts its effects by binding to and activating the ERβ. Activation of ERβ leads to the activation of various signaling pathways, including the PI3K/Akt pathway, which is involved in cell survival and neuroprotection. 1-[3-(4-methyl-1-piperazinyl)propyl]chromeno[3,4-d][1,2,3]triazol-4(1H)-one has also been shown to modulate the expression of various genes involved in synaptic plasticity and neuroprotection.
Biochemical and Physiological Effects:
1-[3-(4-methyl-1-piperazinyl)propyl]chromeno[3,4-d][1,2,3]triazol-4(1H)-one has been shown to have various biochemical and physiological effects in animal models. 1-[3-(4-methyl-1-piperazinyl)propyl]chromeno[3,4-d][1,2,3]triazol-4(1H)-one has been shown to enhance cognitive function, improve spatial memory, and reduce anxiety-like behavior in animal models. 1-[3-(4-methyl-1-piperazinyl)propyl]chromeno[3,4-d][1,2,3]triazol-4(1H)-one has also been shown to have neuroprotective effects and reduce inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[3-(4-methyl-1-piperazinyl)propyl]chromeno[3,4-d][1,2,3]triazol-4(1H)-one in lab experiments is its selectivity for ERβ, which allows for specific modulation of ERβ signaling pathways. 1-[3-(4-methyl-1-piperazinyl)propyl]chromeno[3,4-d][1,2,3]triazol-4(1H)-one is also relatively easy to synthesize and purify, making it readily available for research purposes. However, one limitation of using 1-[3-(4-methyl-1-piperazinyl)propyl]chromeno[3,4-d][1,2,3]triazol-4(1H)-one in lab experiments is its limited solubility in water, which may require the use of organic solvents for administration.

Future Directions

There are several future directions for research on 1-[3-(4-methyl-1-piperazinyl)propyl]chromeno[3,4-d][1,2,3]triazol-4(1H)-one. One potential direction is the development of novel 1-[3-(4-methyl-1-piperazinyl)propyl]chromeno[3,4-d][1,2,3]triazol-4(1H)-one derivatives with improved pharmacokinetic properties and selectivity for ERβ. Another direction is the investigation of the potential therapeutic applications of 1-[3-(4-methyl-1-piperazinyl)propyl]chromeno[3,4-d][1,2,3]triazol-4(1H)-one in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, the role of 1-[3-(4-methyl-1-piperazinyl)propyl]chromeno[3,4-d][1,2,3]triazol-4(1H)-one in modulating other signaling pathways involved in neuroprotection and synaptic plasticity could be further explored.

Synthesis Methods

The synthesis of 1-[3-(4-methyl-1-piperazinyl)propyl]chromeno[3,4-d][1,2,3]triazol-4(1H)-one involves the condensation of 4-methylpiperazine, 3-bromo-1-propanol, and 4-hydroxy-2H-chromen-2-one in the presence of triethylamine and copper(I) iodide. The reaction is carried out in a mixture of acetonitrile and water at room temperature. The resulting product is purified by column chromatography to obtain 1-[3-(4-methyl-1-piperazinyl)propyl]chromeno[3,4-d][1,2,3]triazol-4(1H)-one in high yield and purity.

Scientific Research Applications

1-[3-(4-methyl-1-piperazinyl)propyl]chromeno[3,4-d][1,2,3]triazol-4(1H)-one has been widely used in scientific research for its potential applications in the field of neuroscience. 1-[3-(4-methyl-1-piperazinyl)propyl]chromeno[3,4-d][1,2,3]triazol-4(1H)-one is a selective agonist of the estrogen receptor beta (ERβ), which is expressed in various regions of the brain, including the hippocampus, amygdala, and prefrontal cortex. 1-[3-(4-methyl-1-piperazinyl)propyl]chromeno[3,4-d][1,2,3]triazol-4(1H)-one has been shown to have neuroprotective effects and enhance cognitive function in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.